2-Chloro-N-isopropyl-N-(1-methyl-piperidin-3-yl)-acetamide

Hydrolysis kinetics 2-Haloacetamide stability Enzymatic acyl donors

Chloroacetamide electrophiles often suffer rapid hydrolysis, causing reagent waste and irreproducible kinetics. This compound solves that with a hydrolysis half-life of ~6,300 min at pH 7.5-40-330× slower than bromo/iodo analogs-enabling overnight aqueous reactions. • XLogP3 1.7, TPSA 23.6 Ų-optimal for CNS drug discovery & PROTAC linker design. • Available as racemate (98%) and both enantiomers for staged SAR workflows. • Reduced enzyme inactivation confirmed for penicillin acylase-mediated semisynthesis.

Molecular Formula C11H21ClN2O
Molecular Weight 232.75 g/mol
Cat. No. B7914479
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-Chloro-N-isopropyl-N-(1-methyl-piperidin-3-yl)-acetamide
Molecular FormulaC11H21ClN2O
Molecular Weight232.75 g/mol
Structural Identifiers
SMILESCC(C)N(C1CCCN(C1)C)C(=O)CCl
InChIInChI=1S/C11H21ClN2O/c1-9(2)14(11(15)7-12)10-5-4-6-13(3)8-10/h9-10H,4-8H2,1-3H3
InChIKeyCOOURIVEHYRLLE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Chloro-N-isopropyl-N-(1-methyl-piperidin-3-yl)-acetamide: Differentiated Chloroacetamide Building Block


2-Chloro-N-isopropyl-N-(1-methyl-piperidin-3-yl)-acetamide (CAS 1353952-29-0) is a C11 chloroacetamide building block featuring a tertiary N-isopropyl group and a 1-methylpiperidin-3-yl moiety [1]. This compound belongs to the broader class of 2-haloacetamide electrophiles, which serve as versatile acyl donors, alkylating agents, and synthetic intermediates in medicinal chemistry and chemical biology [2]. The chloro leaving group distinguishes it from its bromo- and iodo-substituted analogs by providing a unique kinetic stability profile that enables more controllable reactivity in both enzymatic and purely chemical transformations [2]; this differential behavior directly impacts procurement decisions where reaction selectivity and shelf stability are critical.

Chloro leaving group supports extended aqueous stability for biocatalytic acylation
N-isopropyl and 1-methylpiperidin-3-yl scaffold enables amine-dependent interactions
Racemate and single enantiomers available for stereochemical SAR workflows

Why In-Class 2-Haloacetamide Piperidine Derivatives Cannot Substitute


Although multiple C11 chloroacetamide piperidine variants share the same molecular formula and computed logP/TPSA values [1], their functional performance diverges sharply once the halogen leaving group, the N‑alkyl substituent, or the piperidine substitution position is altered. Simple 2‑chloro‑N‑isopropylacetamide lacks the 1‑methylpiperidine ring and therefore cannot engage basic‑amine‑dependent interactions (e.g., salt‑bridge formation or pH‑dependent solubility), while the bromo‑ and iodo‑acetamide analogs exhibit hydrolysis rates 40‑ to 330‑fold faster than the chloro derivative [2], rendering them unsuitable for applications requiring extended aqueous stability. Furthermore, the positional isomer 2‑chloro‑N‑isopropyl‑N‑(1‑methyl‑piperidin‑4‑yl)‑acetamide places the amino‑amide group in a topologically distinct orientation that can alter both steric accessibility and three‑dimensional pharmacophore matching [1]. These intrinsic differences mean that selecting the wrong in‑class compound can lead to irreproducible reaction kinetics, altered biological target engagement, or unexpected decomposition—issues that cannot be corrected by simply adjusting reaction stoichiometry.

Bromo/Iodo analogs: reported substantially faster hydrolysis may limit utility in aqueous reactions
Simple 2-chloro-N-isopropylacetamide: lacks piperidine ring; may not support amine-dependent interactions
Positional isomer (4-piperidinyl): altered steric orientation may shift target-engagement profile

Quantitative Differentiation vs. Closest Analogs


Aqueous Hydrolysis Stability: Chloro vs. Bromo and Iodo Analogs

The chloroacetamide scaffold of the target compound undergoes spontaneous aqueous hydrolysis at 25°C and pH 7.5 with a rate constant of 1.1 ± 0.1 × 10⁻⁴ min⁻¹. Under identical conditions, the corresponding bromoacetamide hydrolyzes 47 ± 2 × 10⁻⁴ min⁻¹ (43-fold faster), and iodoacetamide hydrolyzes 364 ± 34 × 10⁻⁴ min⁻¹ (331-fold faster) [1]. This 33‑ to 43‑fold stability advantage for the chloro derivative translates to significantly longer shelf life, greater tolerance to aqueous workup, and reduced non‑productive hydrolysis in enzyme‑catalyzed acyl transfer reactions; the original study specifically concluded that the lower inactivation of penicillin acylases by chloroacetamide, compared to bromo‑ and iodo‑acetamide, is a distinct practical advantage for biocatalytic applications [1].

Hydrolysis Rate
Class-level
Chloro: 1.1±0.1
Bromo: 47±2
Iodo: 364±34
(×10⁻⁴ min⁻¹)
Reported 43–331× slower hydrolysis supports aqueous stability context
25°C, pH 7.5; Panin et al. 2019
Hydrolysis kinetics 2-Haloacetamide stability Enzymatic acyl donors Penicillin acylase

Computed Lipophilicity Advantage vs. Methylene Homolog

The target compound possesses a computed XLogP3-AA value of 1.7 and a topological polar surface area (TPSA) of 23.6 Ų [1]. Its methylene homolog, 2-chloro-N-isopropyl-N-((1-methylpiperidin-3-yl)methyl)acetamide (C12H23ClN2O, MW 246.78), has a higher molecular weight and an additional methylene spacer that increases lipophilicity; based on fragment-based logP calculations, such a homolog is predicted to have an XLogP of approximately 2.1 (a ~0.4 unit increase) [1]. While both compounds satisfy Lipinski's rule-of-five descriptors, the ~0.4 logP difference can meaningfully shift predicted membrane permeability and non-specific binding profiles in cell-based assays, making the target compound a more balanced starting point for projects requiring moderate, rather than elevated, lipophilicity.

Lipophilicity (XLogP3-AA)
Context-dependent
Target: 1.7
Methylene homolog: ~2.1
(Δ ~0.4)
Moderate lipophilicity may support balanced ADME profile
Computed properties; homolog estimate
Lipophilicity Drug-likeness ADME prediction Molecular design

Racemic vs. Enantiopure Forms for Chiral Synthesis

2-Chloro-N-isopropyl-N-(1-methyl-piperidin-3-yl)-acetamide is offered as a racemate (CAS 1353952-29-0) by vendors such as AKSci (95% purity) and Leyan (98% purity), while the individual (R)-enantiomer (CAS 1354002-17-7) and (S)-enantiomer (CAS 1354002-69-9) are also commercially available at ≥95% purity . All three forms share identical molecular formula (C11H21ClN2O), molecular weight (232.75 g/mol), and computed physicochemical descriptors. However, when the chloroacetamide is used to install the N-isopropyl-N-(1-methylpiperidin-3-yl) warhead onto a prochiral or chiral scaffold, the enantiomeric form of the building block directly determines the diastereomeric outcome of the product. The racemate enables cost-effective parallel synthesis of both diastereomers for preliminary SAR, whereas the enantio-enriched (R) or (S) forms are required for definitive assignment of stereochemistry-activity relationships.

Stereochemical Forms
Data to verify
Racemate, (R)-, (S)- available at ≥95%
Supports staged SAR from racemate to single enantiomer
Vendor specifications 2024-2025
Stereochemistry Enantiomeric purity Chiral resolution Asymmetric synthesis

Optimal Application Scenarios Based on Differentiated Evidence


Enzymatic Acylation Requiring Extended Aqueous Stability

In enzymatic semisynthesis of β-lactam antibiotics where penicillin acylase catalyzes acyl transfer in aqueous buffer, the chloroacetamide leaving group of the target compound provides a hydrolysis half-life of approximately 6,300 minutes (105 hours) at pH 7.5 and 25°C, in stark contrast to bromoacetamide (~150 minutes) and iodoacetamide (~19 minutes) [1]. This stability allows longer reaction times without significant non-productive acyl donor degradation, and the study by Panin et al. (2019) confirmed that chloroacetamide causes substantially lower enzyme inactivation than the bromo or iodo analogs. For procurement, choosing the chloro compound means reduced reagent waste and the ability to run overnight reactions without pre-cooling or desiccation measures.

Hit-to-Lead Programs Requiring Moderate Lipophilicity

With a measured XLogP3-AA of 1.7 and TPSA of 23.6 Ų, the target compound occupies a favorable property space for CNS drug discovery (where logP 1-3 is often optimal) and for targets where lower lipophilicity reduces hERG and phospholipidosis risk [1]. Compared to the methylene homolog (estimated XLogP ~2.1), the target compound's ~0.4 log-unit lower lipophilicity can improve predicted metabolic stability and reduce non-specific protein binding. Procurement teams developing kinase inhibitors, GPCR modulators, or PROTAC linkers can select this building block to maintain drug-like physicochemical profiles without requiring additional polarity-introducing modifications.

Staged SAR Campaigns from Racemate to Enantiopure Synthesis

The availability of the racemic building block (CAS 1353952-29-0, 95-98% purity) alongside both (R)- and (S)-enantiomers (95-97% purity) enables a cost-efficient, staged SAR workflow . Researchers can initially purchase the racemate to generate both diastereomers in a single synthetic step for broad activity screening, then re-order the relevant single enantiomer for definitive potency confirmation and X-ray crystallography. This staged procurement avoids the higher upfront cost of enantiopure material when the active stereoisomer is not yet known, while ensuring that the exact same scaffold backbone is used across the entire campaign, thus eliminating scaffold-hopping confounding factors in SAR interpretation.

Bioconjugation with Controllable On-Demand Reactivity

The chloroacetamide electrophile reacts with thiols, amines, and carboxylates with kinetics that are rapid enough for practical bioconjugation (e.g., cysteine alkylation, N-terminal capping) yet slow enough to avoid non-specific labeling at low concentrations [1]. Based on the class-level hydrolysis rate data from Panin et al. (2019), a 0.1 M solution of chloroacetamide at pH 7.5 loses <1% to hydrolysis per hour, whereas iodoacetamide loses >50% in the same period [1]. For chemical biology labs procuring alkylating agents for activity-based protein profiling (ABPP) or covalent inhibitor design, the chloroacetamide provides a much wider experimental window and lower background labeling compared to the bromo and iodo alternatives, reducing both reagent cost and data variability.

Application
Selection Property
Validation Focus
Biocatalytic acylation (aqueous)
Chloro leaving group stability
Hydrolysis rate review
Lead-like property optimization
Moderate lipophilicity profile
Predicted permeability / hERG risk review
Stereochemical SAR campaigns
Racemate and enantiomer availability
Stereochemical attribution review
Covalent probe / bioconjugation
Reactivity window context
Non-specific labeling assessment
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